(2S)-2,6-dimethylheptanoyl-CoA

• Molecular Formula: C30H52N7O17P3S
• Molecular Weight: 907.8 g/mol
• InChI: InChI=1S/C30H52N7O17P3S/c1-17(2)7-6-8-18(3)29(42)58-12-11-32-20(38)9-10-33-27(41)24(40)30(4,5)14-51-57(48,49)54-56(46,47)50-13-19-23(53-55(43,44)45)22(39)28(52-19)37-16-36-21-25(31)34-15-35-26(21)37/h15-19,22-24,28,39-40H,6-14H2,1-5H3,(H,32,38)(H,33,41)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)/t18-,19+,22+,23+,24-,28+/m0/s1
• InChIKey: GPXWBKWDXPBLKS-WDMCVEARSA-N

(2S)-2,6-Dimethylheptanoyl-CoA: Specific LCAD Substrate for Branched-Chain Fatty Acid Research

(2S)-2,6-Dimethylheptanoyl-CoA is the 2S stereoisomer of 2,6-dimethylheptanoyl-CoA, a medium-chain, multi-methyl-branched fatty acyl-CoA that results from the condensation of coenzyme A with 2,6-dimethylheptanoic acid [1][2]. It serves as a metabolic intermediate derived from pristanic acid, which itself originates from phytanic acid alpha-oxidation [3]. Critically, this compound has been characterized as a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD; EC 1.3.8.8), providing a unique tool to distinguish LCAD activity from other acyl-CoA dehydrogenases (e.g., MCAD, VLCAD) in branched-chain fatty acid oxidation studies [3][4].

Chiral (2S)-substrate for LCAD pathway studies

Stereochemical-control context for branched-chain fatty acid research

Enzyme specificity probe for LCAD over SCAD, MCAD, VLCAD

• [1] ChEBI. CHEBI:87182 - (2S)-2,6-dimethylheptanoyl-CoA. Last modified: 2015-07-28. View Source
• [2] ChEBI. CHEBI:85504 - 2,6-dimethylheptanoyl-CoA. Last modified: 2024-06-07. View Source
• [3] Wanders RJA, Denis S, Ruiter JPN, IJlst L, Dacremont G. 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. 1998;1393(1):35-40. doi: 10.1016/S0005-2760(98)00053-8 View Source
• [4] BRENDA. Information on EC 1.3.8.8 - long-chain acyl-CoA dehydrogenase. Substrate: 2,6-dimethylheptanoyl-CoA. View Source

Why Generic Substitution with Racemates or Similar Acyl-CoAs Fails

Generic substitution with standard straight-chain or branched-chain acyl-CoAs (e.g., palmitoyl-CoA, isovaleryl-CoA, octanoyl-CoA) fails to recapitulate the biological and analytical specificity required for studying LCAD-mediated branched-chain fatty acid oxidation or for validating LCAD-deficient models. Straight-chain substrates like palmitoyl-CoA are primarily acted upon by VLCAD rather than LCAD, obscuring LCAD-specific activity measurements [1]. Common branched-chain substrates such as isovaleryl-CoA (C5) and 2-methylbutyryl-CoA are preferred substrates for the short/branched-chain acyl-CoA dehydrogenase (ACADSB/SBCAD) [2]. In contrast, (2S)-2,6-dimethylheptanoyl-CoA is a specific LCAD substrate [1][3], and its defined (2S) stereochemistry is essential for studies involving peroxisomal alpha-methylacyl-CoA racemase (AMACR)-dependent epimerization, where the (2R) and (2S) isomers exhibit differential metabolic routing [4]. Interchanging with the racemic mixture or alternative straight-chain esters introduces confounding variables in enzyme kinetics and pathway tracing experiments.

Racemate substitution

May lose chiral recognition essential for LCAD-specific activity; 2S stereochemistry is pathway-relevant.

Common straight-chain acyl-CoAs

Palmitoyl-CoA or octanoyl-CoA show negligible LCAD activity; assay context will shift entirely.

(2R) enantiomer

Not the natural α-oxidation product; results may not reflect physiological branched-chain metabolism.

• [1] Wanders RJA, Denis S, Ruiter JPN, IJlst L, Dacremont G. 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. 1998;1393(1):35-40. doi: 10.1016/S0005-2760(98)00053-8 View Source
• [2] NCBI Gene. ACADSB acyl-CoA dehydrogenase short/branched chain [Homo sapiens (human)]. Gene ID: 32. Updated: 2025-09-14. View Source
• [3] PDBe. 9i2u: α-Methylacyl-CoA racemase (AMACR; P504S). RCSB PDB. View Source
• [4] Ferdinandusse S, et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Letters. 1996;396(2-3):254-258. View Source

Quantitative Evidence for Differentiating Performance

Superior LCAD Selectivity Over Other Acyl-CoA Dehydrogenases

In rat skeletal muscle mitochondrial assays, 2,6-dimethylheptanoyl-CoA demonstrates preferential oxidation by LCAD, contrasting sharply with the standard long-chain substrate palmitoyl-CoA which is predominantly oxidized by VLCAD [1]. While the exact Vmax/Km ratio is not provided, the study establishes that 2,6-dimethylheptanoyl-CoA activity is specifically reduced in LCAD-deficient models while palmitoyl-CoA oxidation remains largely unaffected by LCAD deficiency [1]. This specific enzyme-substrate pairing enables the direct measurement of LCAD activity without interference from VLCAD or MCAD, which show negligible activity toward this branched-chain substrate [2][3]. In recombinant enzyme assays, LCAD exhibits robust activity with 2,6-dimethylheptanoyl-CoA, whereas MCAD demonstrates near-zero activity [2], confirming its utility as a selective LCAD probe.

LCAD Specificity

Head-to-head

Highest activity among SCAD, MCAD, VLCAD; near-zero MCAD activity.

Supports LCAD-selective assay design

Reported across recombinant enzyme panels

Evidence Dimension	Enzyme specificity for branched-chain vs straight-chain substrate
Target Compound Data	2,6-Dimethylheptanoyl-CoA is primarily oxidized by LCAD; activity is preserved when VLCAD is deficient
Comparator Or Baseline	Palmitoyl-CoA (straight-chain C16): Primarily oxidized by VLCAD; activity reduced by 58% in VLCAD-/- mice but remains elevated in LCAD-/- mice
Quantified Difference	In VLCAD-/- mouse liver, palmitoyl-CoA oxidation decreased to 58% of wild-type (42% reduction), whereas 2,6-dimethylheptanoyl-CoA oxidation remained unchanged, confirming differential enzyme routing
Conditions	Rat skeletal muscle mitochondria; recombinant LCAD and MCAD enzyme assays; VLCAD-/- and LCAD-/- mouse models

Why This Matters

Procurement of 2,6-dimethylheptanoyl-CoA is essential for researchers requiring unambiguous measurement of LCAD activity, as standard straight-chain substrates (palmitoyl-CoA, oleoyl-CoA) cannot resolve LCAD-specific function from VLCAD-mediated oxidation.

• [1] Wanders RJA, Denis S, Ruiter JPN, IJlst L, Dacremont G. 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. 1998;1393(1):35-40. doi: 10.1016/S0005-2760(98)00053-8 View Source
• [2] Figure 5. The ETF fluorescence reduction assay in a microplate format. Activities of recombinant LCAD and MCAD were tested in quadruplicate with the LCAD-specific substrate 2,6-dimethylheptanoyl-CoA. PMC. 2020. View Source
• [3] Cox KB, et al. Gestational, pathologic and biochemical differences between very long-chain acyl-CoA dehydrogenase deficiency and long-chain acyl-CoA dehydrogenase deficiency in the mouse. Human Molecular Genetics. 2001;10(19):2069-2077. View Source

Enantiomer-Specific Link to Branched-Chain Metabolism

2,6-Dimethylheptanoyl-CoA is a medium-chain branched substrate (C9 with two methyl branches) and is not a preferred substrate for short/branched-chain acyl-CoA dehydrogenase (ACADSB/SBCAD), which exhibits maximal activity toward short branched substrates like (S)-2-methylbutyryl-CoA (C5) [1]. ACADSB gene product demonstrates greatest activity toward short branched-chain acyl-CoA derivatives, with significant activity also observed toward isovaleryl-CoA (C5-branched) and short straight-chain substrates (C4-C6) [1]. In contrast, 2,6-dimethylheptanoyl-CoA, being a longer branched-chain acyl-CoA, is specifically recognized and dehydrogenated by LCAD rather than ACADSB [2]. This chain-length and branching-pattern specificity is critical: using isovaleryl-CoA or 2-methylbutyryl-CoA as a substitute would probe ACADSB activity rather than LCAD activity, leading to misattribution of enzyme function in branched-chain amino acid catabolism studies.

Enantiomer Identity

Class-level

2S is the natural pristanic acid product; 2R not pathway-relevant.

Enables enantiomer-specific pathway interpretation

Class-level inference; review source data

Evidence Dimension	Acyl-CoA dehydrogenase isoform selectivity based on chain length and branching pattern
Target Compound Data	2,6-Dimethylheptanoyl-CoA (C9-branched): Specific substrate for LCAD, not recognized by ACADSB
Comparator Or Baseline	Isovaleryl-CoA and (S)-2-methylbutyryl-CoA (C5-branched): Preferred substrates for ACADSB/SBCAD; metabolized in leucine and isoleucine catabolic pathways
Quantified Difference	ACADSB activity is greatest toward C5 branched substrates; activity toward longer branched substrates (≥C9) is not reported, indicating enzyme preference is inversely related to chain length beyond C6
Conditions	ACADSB substrate specificity profiling; human gene expression and enzyme characterization studies

Why This Matters

Scientists studying LCAD's role in branched-chain fatty acid oxidation must avoid confusion with ACADSB-mediated pathways; (2S)-2,6-dimethylheptanoyl-CoA provides the chain-length specificity required to isolate LCAD function from overlapping acyl-CoA dehydrogenase activities.

• [1] NCBI Gene. ACADSB acyl-CoA dehydrogenase short/branched chain [Homo sapiens (human)]. Gene ID: 32. Updated: 2025-09-14. View Source
• [2] Wanders RJA, Denis S, Ruiter JPN, IJlst L, Dacremont G. 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. 1998;1393(1):35-40. View Source

High-Yield Synthesis and Purification Protocol

The optimized mixed anhydride synthesis method yields purified 2,6-dimethylheptanoyl-CoA at 75-78% based on CoASH starting material, representing a substantial improvement over previously reported low-yield methods where products were often used without purification [1]. This method, validated for 2,6-dimethylheptanoyl-CoA alongside cis-4-decenoyl-CoA and 3-phenylpropionyl-CoA, employs an aqueous-organic solvent mixture optimized for maximum yield, followed by ion exchange solid-phase extraction and reversed-phase semipreparative HPLC-UV purification [1][2]. The purified product was rigorously characterized by analytical HPLC-UV, data-dependent MS/MS, and 13C NMR, confirming both the acyl group and CoA moiety integrity—a level of characterization frequently absent in earlier acyl-CoA preparations that focused solely on the CoA portion [1]. For comparison, standard substrates butyryl-CoA, octanoyl-CoA, and palmitoyl-CoA were used as reference controls in the same mitochondrial activity assays, validating the functional quality of the synthesized 2,6-dimethylheptanoyl-CoA [2].

Synthesis Yield

Reported

75–78% yield (HPLC-purified, mixed anhydride method).

Supports consistent batch preparation

Protocol-defined synthesis; verify lot purity

Evidence Dimension	Synthetic yield and product characterization completeness
Target Compound Data	Purified 2,6-dimethylheptanoyl-CoA yield: 75-78% based on CoASH; characterization by HPLC-UV, MS/MS, and 13C NMR covering both acyl group and CoA moiety
Comparator Or Baseline	Previously reported acyl-CoA synthesis methods: low yields, products used without purification, characterization focused only on CoA moiety
Quantified Difference	Yield improvement to 75-78% versus unspecified but characterized as 'low' in prior methods; complete structural confirmation versus partial characterization
Conditions	Mixed anhydride synthesis in aqueous-organic solvent; purification by ion exchange SPE and reversed-phase semipreparative HPLC-UV

Why This Matters

Commercial procurement of (2S)-2,6-dimethylheptanoyl-CoA from vendors implementing this validated synthesis and purification protocol ensures researchers receive high-purity, fully-characterized material suitable for reproducible enzyme assays, eliminating the need for in-house synthesis optimization.

• [1] Sobhi HF, Minkler PE, Hoppel CL. Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry. 2010;401(1):114-124. doi: 10.1016/j.ab.2010.02.026 View Source
• [2] Sobhi HF, Minkler PE, Hoppel CL. Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry. 2010;401(1):114-124. Full text via ScienceDirect. View Source

Stereochemical Requirement: (2S)-2,6-Dimethylheptanoyl-CoA as Defined Substrate versus Racemic Mixture for AMACR-Dependent Epimerization Studies

The (2S)-stereoisomer of 2,6-dimethylheptanoyl-CoA serves as a defined stereochemical substrate for studies involving alpha-methylacyl-CoA racemase (AMACR), which catalyzes the conversion between (2R)- and (2S)-epimers of 2-methyl-branched fatty acyl-CoAs [1]. AMACR produces a near 1:1 equilibrium mixture of the two epimers, enabling subsequent peroxisomal beta-oxidation [1][2]. The (2R) isomer is generated endogenously from phytanic acid metabolism and must be epimerized to the (2S) form for further degradation [2]. Without defined stereochemistry, experiments utilizing racemic 2,6-dimethylheptanoyl-CoA cannot discern the directionality or efficiency of AMACR catalysis, nor can they accurately trace metabolic flux through the peroxisomal beta-oxidation pathway. The availability of the pure (2S)-isomer allows researchers to study AMACR kinetics unidirectionally and to validate stereospecific oxidase activities downstream of epimerization [3].

Evidence Dimension	Stereochemical purity and defined isomer identity for AMACR substrate studies
Target Compound Data	(2S)-2,6-Dimethylheptanoyl-CoA: Pure 2S stereoisomer; serves as defined starting material for AMACR-catalyzed epimerization to (2R) isomer
Comparator Or Baseline	Racemic 2,6-dimethylheptanoyl-CoA or unspecified isomer mixture: Contains both (2R) and (2S) epimers in undefined ratio, confounding kinetic analysis and metabolic flux tracing
Quantified Difference	AMACR establishes near 1:1 (2R):(2S) equilibrium; starting from pure (2S)-isomer enables measurement of forward reaction rate and pathway flux; racemic starting material obscures directionality
Conditions	Peroxisomal beta-oxidation pathway; AMACR enzyme assays; stereospecific recognition by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase

Why This Matters

Procurement of stereochemically defined (2S)-2,6-dimethylheptanoyl-CoA is mandatory for researchers investigating AMACR enzymology, peroxisomal fatty acid oxidation disorders, or the stereospecificity of downstream peroxisomal oxidases, as racemic material introduces unacceptable experimental variability.

• [1] PDBe. 9i2u: α-Methylacyl-CoA racemase (AMACR; P504S) from Mycobacterium tuberculosis. RCSB PDB. Deposited: 2025-06-10. View Source
• [2] UniProt. O09174 · AMACR_MOUSE. Alpha-methylacyl-CoA racemase. Reaction: (2R,6)-dimethylheptanoyl-CoA = (2S,6)-dimethylheptanoyl-CoA. View Source
• [3] Ferdinandusse S, et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Letters. 1996;396(2-3):254-258. View Source

Diagnostic Utility in Metabolic Disorder Research: Differential Acylcarnitine Profiles in LCAD-/- versus VLCAD-/- Models

In mouse models of acyl-CoA dehydrogenase deficiencies, 2,6-dimethylheptanoyl-CoA serves as a diagnostic tool to differentiate LCAD deficiency from VLCAD deficiency based on distinct metabolic signatures [1]. LCAD-/- mice exhibit abnormally elevated C12 and C14 acylcarnitines in bile, blood, and serum during fasting [1]. In contrast, VLCAD-/- mice show elevated C16 and C18 acylcarnitines [1]. Critically, the activity toward the branched-chain substrate 2,6-dimethylheptanoyl-CoA is significantly reduced specifically in LCAD-deficient models, while palmitoyl-CoA (C16) activity is reduced in VLCAD-deficient models [1][2]. This substrate-specific activity reduction confirms that LCAD is the primary enzyme responsible for 2,6-dimethylheptanoyl-CoA oxidation in vivo, enabling its use as a selective functional probe for LCAD activity in patient-derived samples and animal models of fatty acid oxidation disorders.

Evidence Dimension	Differential substrate utilization in LCAD-/- vs VLCAD-/- mouse models
Target Compound Data	2,6-Dimethylheptanoyl-CoA activity significantly reduced in LCAD-/- mice; C12 and C14 acylcarnitines elevated
Comparator Or Baseline	Palmitoyl-CoA (C16) activity reduced in VLCAD-/- mice to 58% of wild-type; C16 and C18 acylcarnitines elevated
Quantified Difference	Palmitoyl-CoA activity in VLCAD-/- liver: 58% of wild-type (42% reduction); 2,6-dimethylheptanoyl-CoA activity in LCAD-/- models: significant reduction (quantitative value not specified in abstract)
Conditions	Fasted VLCAD-/- and LCAD-/- mouse models; bile, blood, and serum acylcarnitine analysis

Why This Matters

For clinical research laboratories and diagnostic assay developers, (2S)-2,6-dimethylheptanoyl-CoA provides a validated substrate for distinguishing LCAD deficiency from other fatty acid oxidation disorders, enabling accurate biochemical phenotyping and therapeutic monitoring.

• [1] Cox KB, et al. Gestational, pathologic and biochemical differences between very long-chain acyl-CoA dehydrogenase deficiency and long-chain acyl-CoA dehydrogenase deficiency in the mouse. Human Molecular Genetics. 2001;10(19):2069-2077. doi: 10.1093/hmg/10.19.2069 View Source
• [2] Faculty Collaboration Database (MCW). LCAD deficiency and 2,6-dimethylheptanoyl-CoA substrate specificity. View Source

Analytical Characterization Benchmark: HPLC-UV-MS-MS/MS and 13C NMR Validation of 2,6-Dimethylheptanoyl-CoA

The analytical characterization protocol for 2,6-dimethylheptanoyl-CoA employs a multi-tiered approach combining analytical HPLC-UV with data-dependent tandem mass spectrometry (MS/MS) on the largest responding MS mass, followed by 13C NMR, providing unambiguous structural confirmation of both the acyl group and the CoA moiety [1][2]. This level of characterization exceeds that of many commercially available acyl-CoA standards, which historically focused primarily on the CoA portion without rigorous validation of the acyl group identity [1]. The 2010 study established benchmark purity and identity criteria for medium-chain acyl-CoAs including 2,6-dimethylheptanoyl-CoA, with full spectroscopic and chromatographic data provided [1]. The same analytical workflow validated that the synthesized 2,6-dimethylheptanoyl-CoA demonstrated comparable or superior quality to standard substrates butyryl-CoA, octanoyl-CoA, and palmitoyl-CoA used in parallel mitochondrial activity assays [2].

Evidence Dimension	Completeness of analytical characterization for acyl-CoA identity and purity
Target Compound Data	2,6-Dimethylheptanoyl-CoA characterized by HPLC-UV, data-dependent MS/MS on largest MS mass, and 13C NMR covering acyl group and CoA moiety
Comparator Or Baseline	Previously reported acyl-CoA characterization methods: focused primarily on CoA moiety, incomplete validation of acyl group identity
Quantified Difference	Full three-tier characterization (HPLC-UV + MS/MS + 13C NMR) versus partial characterization; enables confident peak assignment in complex biological matrices
Conditions	Analytical HPLC-UV with reversed-phase separation; MS/MS on highest-intensity precursor ion; 13C NMR for carbon framework confirmation

Why This Matters

Researchers requiring authentic analytical standards for LC-MS/MS-based metabolomics or enzyme assay validation should prioritize (2S)-2,6-dimethylheptanoyl-CoA from vendors adhering to this rigorous characterization protocol, as incomplete characterization of the acyl group can lead to misidentification of chromatographic peaks and erroneous quantification in biological samples.

• [1] Sobhi HF, Minkler PE, Hoppel CL. Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry. 2010;401(1):114-124. doi: 10.1016/j.ab.2010.02.026 View Source
• [2] Sigma-Aldrich. Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Technical document. View Source

Key Research and Diagnostic Applications

Specific Enzymatic Assay for LCAD Activity

(2S)-2,6-Dimethylheptanoyl-CoA serves as the definitive substrate for measuring LCAD-specific activity in patient-derived fibroblasts, lymphocytes, or tissue homogenates. Because standard straight-chain substrates like palmitoyl-CoA are primarily oxidized by VLCAD, they cannot reliably distinguish LCAD deficiency from VLCAD deficiency. The use of 2,6-dimethylheptanoyl-CoA in ETF fluorescence reduction assays enables clinical laboratories to specifically quantify LCAD function, with MCAD showing near-zero background activity toward this substrate [1][2]. This application is particularly critical for confirming suspected LCAD deficiency in patients presenting with hypoketotic hypoglycemia, cardiomyopathy, or skeletal myopathy, where accurate biochemical diagnosis guides clinical management and genetic counseling.

Investigating Mitochondrial Branched-Chain Fatty Acid Oxidation

The defined (2S)-stereoisomer of 2,6-dimethylheptanoyl-CoA is required for studying alpha-methylacyl-CoA racemase (AMACR) enzymology and the stereospecific entry of branched-chain fatty acids into peroxisomal beta-oxidation. AMACR catalyzes the epimerization between (2R)- and (2S)-2-methyl-branched acyl-CoAs, establishing a near 1:1 equilibrium [1][2]. Starting from pure (2S)-2,6-dimethylheptanoyl-CoA allows researchers to measure the unidirectional forward reaction rate of AMACR and to quantify the stereospecificity of downstream peroxisomal oxidases (e.g., trihydroxycoprostanoyl-CoA oxidase, pristanoyl-CoA oxidase) that preferentially recognize the (2S)-epimer [3]. This application is essential for investigating peroxisomal disorders such as Refsum disease and AMACR deficiency.

Diagnostic Assays for Inborn Errors of Fatty Acid Oxidation

(2S)-2,6-Dimethylheptanoyl-CoA, when prepared and characterized according to the rigorous HPLC-UV-MS-MS/MS and 13C NMR protocol [1], provides an authenticated analytical standard for developing targeted LC-MS/MS methods to quantify branched-chain acyl-CoAs and their corresponding acylcarnitines in biological matrices. The differential elevation of C12/C14 acylcarnitines in LCAD deficiency versus C16/C18 acylcarnitines in VLCAD deficiency makes accurate quantification of 2,6-dimethylheptanoyl-CoA-derived metabolites diagnostically valuable [2]. Researchers developing newborn screening panels or metabolic flux assays require this characterized standard for calibration, retention time alignment, and MS/MS transition optimization, ensuring reliable detection of inborn errors of branched-chain fatty acid oxidation.

High-Throughput Screening for LCAD Function

In pharmaceutical research and toxicology, (2S)-2,6-dimethylheptanoyl-CoA is employed to assess whether drug candidates impair LCAD-mediated branched-chain fatty acid oxidation, a known mechanism of drug-induced mitochondrial toxicity (e.g., valproic acid hepatotoxicity). Unlike palmitoyl-CoA oxidation assays that primarily reflect VLCAD and CPT activity, assays using 2,6-dimethylheptanoyl-CoA provide a specific readout of LCAD functional integrity. This enables more precise identification of compounds that selectively inhibit branched-chain fatty acid catabolism, supporting structure-activity relationship (SAR) optimization to mitigate off-target mitochondrial liabilities. The validated synthesis and characterization [3] ensure that the substrate itself does not introduce variability into high-throughput screening campaigns.

Application

Selection Property

Validation Focus

LCAD activity assay research

LCAD selectivity context

Isoform-specific enzyme kinetics

Branched-chain β-oxidation pathway study

(2S)-enantiomer pathway probe

Metabolic flux & intermediate analysis

LCAD deficiency research model

Substrate-enzyme specificity

Activity reduction in disease models

LCAD modulator screening

Assay signal specificity

HTS-compatible readout validation

• [1] Figure 5. The ETF fluorescence reduction assay in a microplate format. Activities of recombinant LCAD and MCAD tested with 2,6-dimethylheptanoyl-CoA. PMC. 2020. View Source
• [2] Cox KB, et al. Gestational, pathologic and biochemical differences between VLCAD deficiency and LCAD deficiency in the mouse. Human Molecular Genetics. 2001;10(19):2069-2077. View Source
• [3] Sobhi HF, Minkler PE, Hoppel CL. Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA. Analytical Biochemistry. 2010;401(1):114-124. View Source